1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 2-(3,5-dimethylphenoxy)-1-[4-(4-nitrophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H23N3O4/c1-15-11-16(2)13-19(12-15)27-14-20(24)22-9-7-21(8-10-22)17-3-5-18(6-4-17)23(25)26/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key: JABLZIFOQSQEKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine, also known as DNPP, is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. DNPP belongs to the class of piperazine derivatives and has shown promising results in several scientific research studies. In

Mechanism of Action

The exact mechanism of action of 1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine is not fully understood, but it is believed to act as a serotonin receptor antagonist and a dopamine receptor agonist. This compound may also modulate the activity of other neurotransmitter systems, including the glutamatergic and GABAergic systems.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter levels, the regulation of gene expression, and the inhibition of cell proliferation. This compound has also been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has several limitations, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for 1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine research, including the development of more potent and selective analogs, the investigation of its potential therapeutic applications in other fields of medicine, and the elucidation of its exact mechanism of action. This compound may also have potential applications in the development of novel diagnostic and therapeutic tools for various diseases.

Synthesis Methods

1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine can be synthesized using several methods, including the reaction of 1-(3,5-dimethylphenoxy)acetyl chloride with 4-nitroaniline in the presence of triethylamine. Another method involves the reaction of 1-(3,5-dimethylphenoxy)acetyl chloride with 4-nitrophenylpiperazine in the presence of triethylamine. Both methods yield this compound as a yellow crystalline powder.

Scientific Research Applications

1-[(3,5-dimethylphenoxy)acetyl]-4-(4-nitrophenyl)piperazine has been extensively studied for its potential therapeutic applications in various fields of medicine, including neuroscience, oncology, and infectious diseases. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects, as well as potential applications in the treatment of schizophrenia and Alzheimer's disease. In oncology, this compound has been shown to have antitumor activity and may have potential applications in the treatment of various cancers. In infectious diseases, this compound has been shown to have antibacterial and antifungal activity and may have potential applications in the treatment of various infections.